2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-amino-1-[3-(ethoxymethyl)-4-methylpyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C10H20N2O2/c1-3-14-7-9-6-12(5-8(9)2)10(13)4-11/h8-9H,3-7,11H2,1-2H3
• InChI Key: WCENHHVLZGMUGX-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CN(CC1C)C(=O)CN
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-one, also known as N-ethyl-N-methyl-3-pyrrolidin-1-ylpropan-2-amine, is an organic compound belonging to the class of pyrrolidines. It is a white, odorless, crystalline solid with a melting point of 97-99°C. Pyrrolidines are often used in the synthesis of drugs and other compounds due to their structural similarity to amino acids. N-ethyl-N-methyl-3-pyrrolidin-1-ylpropan-2-amine is one such compound that has been studied for its potential applications in pharmaceuticals, biochemistry, and medical research.

Scientific Research Applications

2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-onethyl-3-pyrrolidin-1-ylpropan-2-amine has been studied for its potential applications in pharmaceuticals, biochemistry, and medical research. In pharmaceuticals, it has been used as a building block for the synthesis of drugs such as anti-inflammatory agents, analgesics, and antibiotics. In biochemistry, it has been used as a reagent in the synthesis of peptides and other compounds. In medical research, it has been used to study the effects of drugs on cell membranes and other cellular components.

Mechanism Of Action

The mechanism of action of 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-onethyl-3-pyrrolidin-1-ylpropan-2-amine is not fully understood. However, it is believed to interact with cell membranes and other cellular components in a manner similar to other pyrrolidines. This interaction may cause changes in the permeability of the cell membrane, leading to changes in the cell's physiology.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-onethyl-3-pyrrolidin-1-ylpropan-2-amine are not fully understood. However, it has been shown to interact with cell membranes and other cellular components in a manner similar to other pyrrolidines. This interaction may cause changes in the permeability of the cell membrane, leading to changes in the cell's physiology. In particular, it has been shown to affect the activity of certain enzymes, such as those involved in the synthesis of proteins and nucleic acids.

Advantages And Limitations For Lab Experiments

The advantages of using 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-onethyl-3-pyrrolidin-1-ylpropan-2-amine in laboratory experiments include its low cost, ease of synthesis, and its ability to interact with cell membranes and other cellular components. However, its use in laboratory experiments is limited by its lack of specificity, as it may interact with other compounds in the same manner as it does with cell membranes.

Future Directions

The potential applications of 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-onethyl-3-pyrrolidin-1-ylpropan-2-amine in pharmaceuticals, biochemistry, and medical research are numerous. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to identify new methods of synthesis and to develop more specific and effective compounds based on 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-onethyl-3-pyrrolidin-1-ylpropan-2-amine. Furthermore, research is needed to explore its potential applications in drug delivery, gene therapy, and other areas of medical research. Finally, further research is needed to identify potential toxic effects and to develop safe and effective methods of using 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-onethyl-3-pyrrolidin-1-ylpropan-2-amine in laboratory experiments.